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Compound of Interest

Compound Name: Ethyl 3-oxotetradecanoate

Cat. No.: B1296510 Get Quote

An In-depth Technical Guide on the Physical Properties of Ethyl 3-oxotetradecanoate

Introduction
Ethyl 3-oxotetradecanoate is a β-keto ester, a class of organic compounds characterized by a

ketone functional group on the β-carbon of an ethyl ester. Its structure, featuring a reactive

methylene group positioned between two carbonyl groups, makes it a valuable intermediate in

various organic syntheses. This technical guide provides a comprehensive overview of the

known physical properties of Ethyl 3-oxotetradecanoate, detailed experimental protocols for

their determination, and a visualization of a typical synthetic workflow. This document is

intended for researchers, scientists, and professionals in the field of drug development and

chemical synthesis.

Data Presentation: Physical and Chemical
Properties
The physical and chemical properties of Ethyl 3-oxotetradecanoate are summarized in the

table below. These properties are crucial for its handling, storage, and application in

experimental procedures.
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Property Value Reference

Molecular Formula C₁₆H₃₀O₃ [1]

Molar Mass 270.41 g/mol [1][2]

CAS Number 74124-22-4 [1][2]

Appearance

Not explicitly stated, but

related compounds are

colorless liquids.

Density 0.922 ± 0.06 g/cm³ (Predicted) [1]

Boiling Point 173-175 °C at 10 Torr [1]

Flash Point 126.8 °C [1]

Vapor Pressure 0.00065 mmHg at 25 °C [1]

Refractive Index 1.444 [1]

Solubility

Esters with long hydrocarbon

chains are generally insoluble

in water but soluble in organic

solvents.[3][4]

Storage
Sealed in a dry environment at

room temperature.[2]

Experimental Protocols
The following sections detail the standard methodologies for determining the key physical

properties of a β-keto ester like Ethyl 3-oxotetradecanoate.

Determination of Boiling Point via Distillation
The boiling point is a critical indicator of purity for liquid compounds.

Principle: The boiling point is the temperature at which the vapor pressure of a liquid equals the

pressure surrounding the liquid, and the liquid changes into a vapor. For compounds that may
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decompose at atmospheric pressure, vacuum distillation is employed to determine the boiling

point at a reduced pressure.

Apparatus:

Round-bottom flask

Heating mantle

Magnetic stirrer and stir bar

Distillation head (e.g., Hickman still or standard distillation apparatus)

Condenser

Receiving flask

Thermometer

Vacuum pump and pressure gauge

Procedure:

The crude Ethyl 3-oxotetradecanoate is placed in the round-bottom flask with a magnetic

stir bar.

The distillation apparatus is assembled, ensuring all joints are properly sealed.

The system is connected to a vacuum pump, and the pressure is reduced to a stable value

(e.g., 10 Torr).

Cooling water is circulated through the condenser.

The sample is heated gently with continuous stirring.

The temperature is recorded when the liquid begins to boil and a steady stream of

condensate is collected in the receiving flask. This temperature range is the boiling point at

the recorded pressure.[5]
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Determination of Density
Principle: Density is the mass of a substance per unit volume. For a liquid, it is typically

determined using a pycnometer or a digital density meter.

Apparatus:

Pycnometer (a flask with a specific, known volume)

Analytical balance

Temperature-controlled water bath

Procedure:

The empty pycnometer is cleaned, dried, and weighed accurately.

The pycnometer is filled with the sample liquid (Ethyl 3-oxotetradecanoate), ensuring no air

bubbles are present.

The filled pycnometer is placed in a temperature-controlled water bath (e.g., at 25 °C) to

allow the liquid to reach thermal equilibrium.

The volume is adjusted precisely to the pycnometer's calibration mark, and any excess liquid

is carefully removed.

The pycnometer with the sample is weighed again.

The density is calculated by dividing the mass of the liquid (weight of filled pycnometer minus

weight of empty pycnometer) by the known volume of the pycnometer.

Determination of Refractive Index
Principle: The refractive index of a substance is a dimensionless number that describes how

fast light travels through that material. It is a characteristic property and is also used to assess

the purity of a sample.

Apparatus:
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Abbe refractometer

Constant temperature water bath

Dropper

Lens paper and a suitable solvent (e.g., ethanol or acetone)

Procedure:

The refractometer is calibrated using a standard of known refractive index (e.g., distilled

water).

The temperature of the refractometer prisms is regulated using the circulating water bath,

typically to 20 °C or 25 °C.

A few drops of Ethyl 3-oxotetradecanoate are placed on the surface of the measuring

prism.

The prisms are closed, and the light source is positioned.

The user looks through the eyepiece and adjusts the controls until the dividing line between

the light and dark fields is sharp and centered on the crosshairs.

The refractive index is read directly from the instrument's scale.[6]

Mandatory Visualization
The following diagram illustrates a generalized workflow for the synthesis and purification of an

ester, a process relevant to Ethyl 3-oxotetradecanoate.
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Caption: Workflow for Ester Synthesis and Purification.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b1296510?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1296510?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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